N-butyl-3-(6-methoxy-2-naphthoyl)-1-piperidinecarboxamide

• IUPAC Name: N-butyl-3-(6-methoxynaphthalene-2-carbonyl)piperidine-1-carboxamide
• InChI: InChI=1S/C22H28N2O3/c1-3-4-11-23-22(26)24-12-5-6-19(15-24)21(25)18-8-7-17-14-20(27-2)10-9-16(17)13-18/h7-10,13-14,19H,3-6,11-12,15H2,1-2H3,(H,23,26)
• InChI Key: LUBUAWIFDXGFFZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)N1CCCC(C1)C(=O)C2=CC3=C(C=C2)C=C(C=C3)OC
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol

Description

N-butyl-3-(6-methoxy-2-naphthoyl)-1-piperidinecarboxamide, commonly known as JWH-250, is a synthetic cannabinoid that was first synthesized in 1999. This compound is a potent agonist of the cannabinoid receptors and has been widely used in scientific research to study the physiological and biochemical effects of cannabinoids.

Mechanism of Action

JWH-250 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are G protein-coupled receptors that are widely expressed in the brain and peripheral tissues. Activation of these receptors leads to the modulation of various signaling pathways, including the inhibition of adenylate cyclase and the activation of mitogen-activated protein kinases.
Biochemical and Physiological Effects:
JWH-250 has been shown to produce a wide range of biochemical and physiological effects, including the modulation of pain perception, appetite regulation, and immune function. This compound has also been shown to produce psychoactive effects similar to those of THC, the main psychoactive component of cannabis.

Advantages and Limitations for Lab Experiments

JWH-250 has several advantages for use in scientific research, including its high potency and selectivity for the cannabinoid receptors. However, this compound also has several limitations, including its potential for abuse and its potential to produce adverse effects in humans.

Future Directions

There are several future directions for research on JWH-250, including the development of more selective agonists and antagonists of the cannabinoid receptors, the study of the long-term effects of JWH-250 on the brain and peripheral tissues, and the investigation of the potential therapeutic applications of this compound in the treatment of various medical conditions.

Synthesis Methods

The synthesis of JWH-250 involves the reaction of 6-methoxy-2-naphthoic acid with 1-piperidinocarboxylic acid, followed by the addition of N-butylchloride and triethylamine. The resulting product is then purified using chromatography techniques to obtain the final compound.

Scientific Research Applications

JWH-250 has been widely used in scientific research to study the physiological and biochemical effects of cannabinoids. This compound has been shown to activate the cannabinoid receptors CB1 and CB2, which are involved in a wide range of physiological processes, including pain perception, appetite regulation, and immune function.